Cas no 1378594-30-9 (Methyl 5-methyl-1H-indazole-6-carboxylate)

• Product Name: Methyl 5-methyl-1H-indazole-6-carboxylate
• CAS No: 1378594-30-9
• MF: C₁₀H₁₀N₂O₂
• MW: 190.198602199554
• CID: 4727175
• Update Time: 2025-06-12

Methyl 5-methyl-1H-indazole-6-carboxylate Chemical and Physical Properties

Names and Identifiers

• Methyl 5-methyl-1H-indazole-6-carboxylate
• FCH1133908
• Y5246

• Inchi： 1S/C10H10N2O2/c1-6-3-7-5-11-12-9(7)4-8(6)10(13)14-2/h3-5H,1-2H3,(H,11,12)
• InChI Key： MYYYCKLPCJUQFT-UHFFFAOYSA-N
• SMILES： O(C)C(C1=CC2=C(C=NN2)C=C1C)=O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 232
• Topological Polar Surface Area: 55

Additional information on Methyl 5-methyl-1H-indazole-6-carboxylate

Methyl 5-methyl-1H-indazole-6-carboxylate (CAS No. 1378594-30-9): A Comprehensive Overview

Methyl 5-methyl-1H-indazole-6-carboxylate (CAS No. 1378594-30-9) is a heterocyclic compound that has garnered significant attention in the field of pharmaceutical research due to its unique structural and chemical properties. This compound belongs to the indazole family, which is known for its diverse biological activities and potential therapeutic applications. The presence of a methyl group at the 5-position and a carboxylate moiety at the 6-position introduces specific functional characteristics that make it a valuable scaffold for drug discovery and development.

The chemical structure of Methyl 5-methyl-1H-indazole-6-carboxylate consists of a benzene ring fused with a pyrrole ring, with additional substituents that enhance its reactivity and biological relevance. The carboxylate group (-COOCH₃) not only contributes to the compound's solubility in polar solvents but also provides a site for further chemical modifications, enabling the synthesis of more complex derivatives. These modifications are crucial for optimizing pharmacokinetic properties and targeting specific biological pathways.

Recent studies have highlighted the potential of indazole derivatives as inhibitors of various enzymes and receptors involved in metabolic disorders, cancer, and inflammatory diseases. Specifically, Methyl 5-methyl-1H-indazole-6-carboxylate has been investigated for its ability to modulate the activity of enzymes such as cytochrome P450 (CYP) isoforms, which play a critical role in drug metabolism. The methyl group at the 5-position appears to enhance the compound's binding affinity to these enzymes, potentially leading to more efficient inhibition.

In addition to its enzyme-targeting capabilities, Methyl 5-methyl-1H-indazole-6-carboxylate has shown promise in preclinical studies as a precursor for synthesizing novel therapeutic agents. Researchers have explored its use in developing compounds that target nuclear receptors such as peroxisome proliferator-activated receptors (PPARs), which are implicated in lipid metabolism and inflammation. The carboxylate group at the 6-position allows for facile conjugation with other bioactive molecules, facilitating the creation of hybrid compounds with enhanced therapeutic profiles.

The synthesis of Methyl 5-methyl-1H-indazole-6-carboxylate involves multi-step organic reactions that require precise control over reaction conditions to ensure high yield and purity. Common synthetic routes include cyclization reactions followed by functional group transformations such as esterification and methylation. Advances in catalytic methods have improved the efficiency of these processes, making it more feasible to produce larger quantities of the compound for research purposes.

One of the most compelling aspects of Methyl 5-methyl-1H-indazole-6-carboxylate is its potential as a lead compound for drug development. Its structural features allow it to interact with biological targets in multiple ways, providing opportunities for designing drugs with improved selectivity and reduced side effects. For instance, studies have demonstrated its ability to inhibit the growth of certain cancer cell lines by interfering with key signaling pathways involved in cell proliferation and survival.

The pharmacological properties of this compound have also been explored in models of neurological disorders. Indazole derivatives have been shown to cross the blood-brain barrier, making them attractive candidates for treating central nervous system (CNS) diseases. Preliminary findings suggest that Methyl 5-methyl-1H-indazole-6-carboxylate may exert neuroprotective effects by modulating neurotransmitter systems and reducing oxidative stress.

In conclusion, Methyl 5-methyl-1H-indazole-6-carboxylate (CAS No. 1378594-30-9) is a versatile compound with significant potential in pharmaceutical research. Its unique structural features and biological activities make it a valuable tool for developing new drugs targeting various diseases. As research continues to uncover new applications for this compound, it is likely to play an increasingly important role in the discovery and development of innovative therapeutic agents.